1-O-Dodecanoylpanal
1-O-Dodecanoylpanal
Brand Name:
Vulcanchem
CAS No.:
154381-71-2
VCID:
VC21082714
InChI:
InChI=1S/C27H40O6/c1-4-5-6-7-8-9-10-11-12-13-24(30)33-23-16-20(27(31)32)15-21-25(19(3)17-28)22(29)14-18(2)26(21)23/h15,17-18,21,23,25-26H,3-14,16H2,1-2H3,(H,31,32)/t18-,21+,23-,25-,26+/m0/s1
SMILES:
CCCCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O
Molecular Formula:
C27H40O6
Molecular Weight:
460.6 g/mol
1-O-Dodecanoylpanal
CAS No.: 154381-71-2
Cat. No.: VC21082714
Molecular Formula: C27H40O6
Molecular Weight: 460.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154381-71-2 |
|---|---|
| Molecular Formula | C27H40O6 |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | (4S,4aR,5S,8R,8aS)-4-dodecanoyloxy-5-methyl-7-oxo-8-(3-oxoprop-1-en-2-yl)-4,4a,5,6,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H40O6/c1-4-5-6-7-8-9-10-11-12-13-24(30)33-23-16-20(27(31)32)15-21-25(19(3)17-28)22(29)14-18(2)26(21)23/h15,17-18,21,23,25-26H,3-14,16H2,1-2H3,(H,31,32)/t18-,21+,23-,25-,26+/m0/s1 |
| Standard InChI Key | QOCSUDZAEHIAAQ-JTASUKCGSA-N |
| Isomeric SMILES | CCCCCCCCCCCC(=O)O[C@H]1CC(=C[C@H]2[C@H]1[C@H](CC(=O)[C@H]2C(=C)C=O)C)C(=O)O |
| SMILES | CCCCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O |
| Canonical SMILES | CCCCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O |
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